Cas no 727690-16-6 (1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)-4-(pyridine-3-carbonyl)piperazine)

• Product Name: 1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)-4-(pyridine-3-carbonyl)piperazine
• CAS No: 727690-16-6
• MF: C₁₇H₁₇N₇O
• MW: 335.363181829453
• CID: 5419383
• Update Time: 2025-10-30

1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)-4-(pyridine-3-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• [4-(1-phenyltetrazol-5-yl)piperazin-1-yl]-pyridin-3-ylmethanone
• 1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)-4-(pyridine-3-carbonyl)piperazine

• Inchi： 1S/C17H17N7O/c25-16(14-5-4-8-18-13-14)22-9-11-23(12-10-22)17-19-20-21-24(17)15-6-2-1-3-7-15/h1-8,13H,9-12H2
• InChI Key： PHCYYLHLQNXYIX-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2N(C3=CC=CC=C3)N=NN=2)CC1)(C1=CC=CN=C1)=O

Additional information on 1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)-4-(pyridine-3-carbonyl)piperazine

Compound CAS No. 727690-16-6: 1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)-4-(pyridine-3-carbonyl)piperazine

The compound with CAS No. 727690-16-6, known as 1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)-4-(pyridine-3-carbonyl)piperazine, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which combines a piperazine ring system with a tetrazole moiety and a pyridine substituent. The integration of these functional groups makes it a versatile molecule with promising properties in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and click chemistry techniques. The synthesis process involves the strategic introduction of the tetrazole group onto the piperazine ring, followed by the attachment of the pyridine substituent at the 3-carbonyl position. This multi-step synthesis ensures high purity and structural integrity, making it suitable for advanced research applications.

The tetrazole moiety in this compound plays a crucial role in its reactivity and selectivity. Tetrazoles are known for their ability to act as efficient leaving groups in various substitution reactions, making them valuable in drug design and catalysis. The presence of the phenyl group further enhances the molecule's stability and solubility properties, which are critical for its application in biological systems.

In terms of pharmacological activity, this compound has shown remarkable potential as a bioisostere in drug design. Bioisosteres are structural analogs of biologically active compounds that retain their activity while improving pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The piperazine ring system is particularly advantageous due to its ability to form hydrogen bonds with biological targets, enhancing its bioavailability and target affinity.

Recent studies have highlighted the compound's ability to modulate key biological pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The pyridine substituent contributes to the molecule's lipophilicity, enabling it to cross cellular membranes more effectively. This property is essential for delivering therapeutic agents to specific intracellular targets.

Moreover, the compound has demonstrated significant potential in agrochemical applications. Its ability to inhibit key enzymes involved in plant pathogenesis makes it a promising candidate for developing eco-friendly pesticides and fungicides. The integration of the tetrazole group enhances its stability under environmental conditions, ensuring prolonged efficacy in agricultural settings.

From a materials science perspective, this compound exhibits unique electronic properties due to the conjugation between the pyridine ring and the tetrazole moiety. These properties make it a strong candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on optimizing its electronic characteristics through structural modifications, paving the way for innovative materials development.

In conclusion, CAS No. 727690-16-6 represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to advance drug discovery, agricultural solutions, and materials innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands at the forefront of modern chemical research.